Cas no 933685-27-9 (3-[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]propanoic acid)

• Product Name: 3-[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]propanoic acid
• CAS No: 933685-27-9
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• CID: 5331563
• Update Time: 2025-05-27

3-[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]propanoic acid
• 1,3,4-Oxadiazole-2-propanoic acid, 5-(4-pyridinyl)-

• Inchi： 1S/C10H9N3O3/c14-9(15)2-1-8-12-13-10(16-8)7-3-5-11-6-4-7/h3-6H,1-2H2,(H,14,15)
• InChI Key： KUYOHZIIDVEMPX-UHFFFAOYSA-N
• SMILES： O1C(C2C=CN=CC=2)=NN=C1CCC(O)=O

Additional information on 3-[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]propanoic acid

Research Briefing on 3-[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]propanoic acid (CAS: 933685-27-9)

Recent studies on 3-[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]propanoic acid (CAS: 933685-27-9) have highlighted its potential as a versatile scaffold in medicinal chemistry. This compound, characterized by its 1,3,4-oxadiazole core and pyridine moiety, has garnered attention for its diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The unique structural features of this molecule enable it to interact with various biological targets, making it a promising candidate for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of 3-[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]propanoic acid derivatives for enhanced bioactivity. The researchers employed a combination of computational docking and in vitro assays to identify key structural modifications that improve binding affinity to target proteins, such as COX-2 and EGFR. The results demonstrated that specific substitutions on the pyridine ring significantly enhanced the compound's inhibitory activity, with IC50 values in the low micromolar range.

In another recent investigation, the compound's role as a kinase inhibitor was examined. The study, featured in Bioorganic & Medicinal Chemistry Letters, revealed that 3-[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]propanoic acid exhibits selective inhibition against certain tyrosine kinases, which are implicated in cancer progression. The researchers utilized X-ray crystallography to elucidate the binding mode of the compound within the kinase active site, providing valuable insights for further structure-activity relationship (SAR) studies.

Furthermore, the antimicrobial potential of this compound has been explored in a 2024 study published in Antimicrobial Agents and Chemotherapy. The research team synthesized a series of analogs and evaluated their efficacy against multidrug-resistant bacterial strains. The findings indicated that derivatives of 3-[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]propanoic acid displayed potent activity against Gram-positive pathogens, with minimal cytotoxicity to mammalian cells. This suggests its potential as a lead compound for developing novel antibiotics.

In conclusion, 3-[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]propanoic acid (CAS: 933685-27-9) continues to be a focal point in chemical biology and drug discovery. Its multifunctional nature and adaptability to structural modifications make it a valuable tool for addressing various therapeutic challenges. Future research directions may include exploring its applications in neurodegenerative diseases and immune modulation, as well as optimizing its pharmacokinetic properties for clinical translation.